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Compound of Interest
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Cat. No.: B591003 Get Quote

For researchers, scientists, and drug development professionals, the choice of soda lime for

CO2 absorption is a critical factor in ensuring experimental accuracy and safety. This guide

provides an objective comparison of leading soda lime brands, supported by experimental

data, to inform your selection process.

This comprehensive guide evaluates several prominent soda lime brands based on three key

performance indicators: Carbon Dioxide (CO2) Absorption Capacity, Dust Formation, and

Hardness. The brands included in this comparison are:

Sodasorb® (including Sodasorb® HMED® and Sodasorb® LF) by Molecular Products

Amsorb® Plus by Armstrong Medical

Medisorb® by GE Healthcare

Spherasorb™ by Intersurgical

ExtendAir® by Micropore

Performance Comparison
The performance of each brand was evaluated based on publicly available data from

manufacturers and independent studies. The following tables summarize the quantitative data

for each key performance indicator.
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Carbon Dioxide (CO2) Absorption Capacity
CO2 absorption capacity is the most critical performance parameter for soda lime. It

determines the lifespan of the absorbent and the efficiency of CO2 removal from a closed

system.

Brand
CO2 Absorption Capacity
(L/100g)

Test Conditions/Notes

Sodasorb® 12.1 +/- 1.8[1] Low-flow anesthesia (1 L/min)

Medisorb® 10.7 +/- 1.7[1] Low-flow anesthesia (1 L/min)

Amsorb® Plus 5.5 +/- 1.2[1] Low-flow anesthesia (1 L/min)

Spherasorb™ >12 (120 L/kg)[2] Manufacturer's specification

ExtendAir®

Not specified in L/100g.

Duration-based: 4 hours at

1.35 lpm CO2 production.[3]

Cartridge-based system

Note: A study comparing Amsorb® with Sodasorb® and Medisorb® found that the CO2

absorption capacity of Amsorb® is approximately half that of the other two under clinical low-

flow anesthesia conditions.[1] Another study showed no significant difference in absorbent

capacity between a standard soda lime and Amsorb®.[4]

Dust Formation
Dust generated from soda lime granules can be a significant concern, as it can contaminate

sensitive equipment and pose an inhalation risk. While a standardized quantitative measure for

"dustiness" is not universally reported, qualitative descriptions and relative comparisons are

available.
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Brand Dust Formation Characteristics

Sodasorb® LF

Higher dust amount compared to Medisorb,

Amsorb Plus, and YabashiLime before and after

shaking.[5]

Amsorb® Plus
Equal dust amount to YabashiLime, less than

Sodasorb LF and Medisorb.[5]

Medisorb®
Less dust than Sodasorb LF, more than Amsorb

Plus and YabashiLime.[5]

Spherasorb™

Processed to minimize potential dusting;

significantly lower dust content than other soda

limes.[2][6]

ExtendAir® No dusting, as it is a solid cartridge.[3][7]

Hardness (Friability)
Hardness, often measured as friability, indicates the resistance of the granules to breaking

down into smaller particles and dust during handling and transport. A higher hardness value is

desirable. The United States Pharmacopeia (USP) specifies a hardness test where the

percentage of soda lime retained on a screen after shaking is measured. A value of not less

than 75.0% is required to pass.[8][9]
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Brand Hardness (% retained) Test Method

Sodasorb® HMED® 86.0 Min[10]

Friability measured by ball mill

and optical method (validated

against USP test method)

Sodasorb® LF 84.0 Min[11]

Friability measured by ball mill

and optical method (validated

against USP test method)

Spherasorb™ 97%[12]
NATO test standard STANAG

No. 1411

Amsorb® Plus Not specified -

Medisorb® Not specified -

ExtendAir® Not applicable (solid cartridge) -

Experimental Protocols
Detailed methodologies for the key experiments are crucial for interpreting the performance

data.

CO2 Absorption Capacity Test
A common method to determine CO2 absorption capacity involves a simulated clinical or

laboratory setup.
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CO2 Absorption Capacity Experimental Workflow.

Protocol:

A known weight of the soda lime brand is packed into an absorber canister.

A gas mixture with a fixed concentration of CO2 (e.g., 5%) is passed through the canister at

a constant flow rate (e.g., 250 mL/min).[4]

The concentration of CO2 in the gas exiting the canister is continuously monitored.

The breakthrough point is defined as the time when the exit CO2 concentration reaches a

predetermined threshold (e.g., 0.5%).

The total amount of CO2 absorbed is calculated based on the flow rate, inlet CO2

concentration, and the time to breakthrough.

Dust Formation (Friability) Test
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This test assesses the tendency of soda lime granules to generate dust.

Start: Known weight
of soda lime granules

Initial Sieving
(to remove existing fines)

Weigh Sieved Sample (W1)

Mechanical Shaking
(e.g., 285 cycles/min for 3 min)

Final Sieving
(to collect generated fines)

Weigh Retained Granules (W2)

Calculate Dustiness
((W1-W2)/W1 * 100)
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Dust Formation (Friability) Test Workflow.

Protocol (based on USP Hardness Test):
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A 200g sample of soda lime is screened on a mechanical sieve shaker to remove granules

that are coarser or finer than the labeled particle size.[8]

A 50g portion of the sieved granules is then subjected to mechanical shaking for a specified

duration and frequency (e.g., 3 minutes at 285 ± 3 cycles per minute).[8]

The sample is sieved again through a specific mesh screen.

The percentage of soda lime retained on the screen represents the hardness, with a higher

percentage indicating lower friability and less dust formation.[8]

Signaling Pathways and Logical Relationships
The chemical reaction of CO2 absorption by soda lime is a multi-step process.

CO2 (from exhaled air)

H2CO3 (Carbonic Acid)

H2O (moisture in soda lime)

Na2CO3 (Sodium Carbonate) Heat

NaOH (Sodium Hydroxide - Catalyst)

Ca(OH)2 (Calcium Hydroxide) H2O (regenerated)

CaCO3 (Calcium Carbonate - Precipitate) NaOH (regenerated)
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CO2 Absorption Chemical Pathway.
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The initial reaction of carbon dioxide with water forms carbonic acid. This is then neutralized by

sodium hydroxide (which acts as a catalyst) to form sodium carbonate. Finally, calcium

hydroxide reacts with sodium carbonate to produce calcium carbonate, the stable end product,

and regenerates sodium hydroxide to continue the catalytic cycle.

Conclusion
The selection of a suitable soda lime brand requires careful consideration of its performance

characteristics.

For applications demanding the highest CO2 absorption capacity, Sodasorb® and

Medisorb® demonstrate strong performance in clinical simulations.

When minimizing dust contamination is a priority, Spherasorb™ and the cartridge-based

ExtendAir® system are superior choices.

In terms of hardness and resistance to breakdown, Spherasorb™ and Sodasorb®

formulations show high friability resistance according to manufacturer specifications that

align with industry standards.

It is important for researchers and clinicians to evaluate these performance metrics in the

context of their specific application, considering factors such as the sensitivity of their

equipment to dust, the required duration of CO2 absorption, and handling and safety protocols.

This guide provides a foundation for making an informed decision based on objective, data-

driven comparisons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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